N-[(1R)-1-Cyano-2-methylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[(1R)-1-cyano-2-methylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H21N3O2/c1-4-13(18)17-7-5-11(6-8-17)14(19)16-12(9-15)10(2)3/h4,10-12H,1,5-8H2,2-3H3,(H,16,19)/t12-/m0/s1
• InChI Key: CNFLASNBRPWNAL-LBPRGKRZSA-N
• Canonical SMILES: CC(C)C(C#N)NC(=O)C1CCN(CC1)C(=O)C=C
• Isomeric SMILES: CC(C)[C@H](C#N)NC(=O)C1CCN(CC1)C(=O)C=C
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

N-[(1R)-1-Cyano-2-methylpropyl]-1-prop-2-enoylpiperidine-4-carboxamide, also known as CMPI, is a small molecule inhibitor that targets a specific protein in the human body. This protein, called protein kinase C theta (PKCθ), is involved in regulating the immune response and has been implicated in various diseases, including autoimmune disorders and cancer. CMPI has shown promising results in preclinical studies as a potential therapeutic agent for these diseases.

Future Directions

: Lal, M., Bhardwaj, E., Chahar, N., Yadav, S., & Das, S. (2022). Comprehensive analysis of 1R- and 2R-MYBs reveals novel genic and protein features, complex organization, selective expansion, and insights into evolutionary tendencies. Functional & Integrative Genomics, 22(3), 371–405. Link : Bray, N., Dubchak, I., & Pachter, L. (2022). Comprehensive analysis of 1R- and 2R-MYBs reveals novel genic and protein features, complex organization, selective expansion, and insights into evolutionary tendencies. European PMC. Link